Cas no 99717-56-3 (1,3,5-Tribromo-2-(2-bromo-2-propen-1-yl)oxybenzene)

• Product Name: 1,3,5-Tribromo-2-(2-bromo-2-propen-1-yl)oxybenzene
• CAS No: 99717-56-3
• MF: C₉H₆OBr₄
• MW: 449.759
• CID: 4517925
• Update Time: 2025-06-13

1,3,5-Tribromo-2-(2-bromo-2-propen-1-yl)oxybenzene Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Tribromo-2-(2-bromo-2-propen-1-yl)oxybenzene

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1,3,5-Tribromo-2-(2-bromo-2-propen-1-yl)oxybenzene

Introduction to 1,3,5-Tribromo-2-(2-bromo-2-propen-1-yl)oxybenzene (CAS No. 99717-56-3) and Its Emerging Applications in Chemical Biology

The compound 1,3,5-Tribromo-2-(2-bromo-2-propen-1-yl)oxybenzene, identified by the CAS number 99717-56-3, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. Its unique structural features—comprising a brominated aromatic core substituted with an allyloxy group—make it a versatile scaffold for designing novel bioactive molecules. This introduction explores the compound's chemical properties, synthetic pathways, and particularly its relevance to contemporary research advancements.

The molecular structure of 1,3,5-Tribromo-2-(2-bromo-2-propen-1-yl)oxybenzene is characterized by a bromine-rich benzene ring system, which enhances its reactivity and compatibility with various biochemical transformations. The presence of the allyloxy functional group at the 2-position introduces a reactive double bond, enabling further functionalization through cross-coupling reactions, such as Suzuki-Miyaura or Heck couplings. These attributes have positioned the compound as a valuable intermediate in the synthesis of complex organic molecules, including drug candidates and probes for biological assays.

In recent years, the demand for brominated aromatic compounds has surged due to their utility in medicinal chemistry and material science. The bromine atoms in 1,3,5-Tribromo-2-(2-bromo-2-propen-1-yl)oxybenzene serve multiple purposes: they facilitate electrophilic aromatic substitution reactions, improve lipophilicity for membrane interactions, and serve as handles for further derivatization via palladium-catalyzed reactions. Such features are particularly advantageous in developing small-molecule inhibitors targeting protein-protein interactions or modulating enzyme activity.

One of the most compelling applications of 1,3,5-Tribromo-2-(2-bromo-2-propen-1-yl)oxybenzene lies in its role as a precursor for kinase inhibitors. Kinases are critical enzymes involved in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Researchers have leveraged the compound's structural motif to design molecules that selectively inhibit aberrant kinase activity. For instance, derivatives of this scaffold have been explored as potential therapeutic agents against tyrosine kinases, demonstrating promising preclinical efficacy in vitro and in vivo.

Another emerging area where 1,3,5-Tribromo-2-(2-bromo-2-propen-1-yl)oxybenzene has shown promise is in the development of fluorescent probes for cellular imaging. The bromine substituents enhance the compound's affinity for certain biological targets, while the allyloxy group can be modified to introduce photophysical properties suitable for fluorescence microscopy. Such probes are invaluable tools for studying dynamic processes within living cells, including protein localization and metabolic pathways. Recent studies have highlighted their utility in tracking specific biomarkers in cancer cells, providing insights into disease progression and therapeutic response.

The synthesis of 1,3,5-Tribromo-2-(2-bromo-2-propen-1-yl)oxybenzene typically involves multi-step organic transformations starting from commercially available aromatic precursors. A common synthetic route includes bromination of benzene followed by selective alkylation or etherification to introduce the allyloxy group. Advances in catalytic methods have enabled more efficient and scalable production processes, reducing waste and improving yields. These developments align with the growing emphasis on green chemistry principles in pharmaceutical manufacturing.

From a computational chemistry perspective, 1,3,5-Tribromo-2-(2-bromo-2-propen-1-yl)oxybenzene has been extensively studied to understand its electronic structure and reactivity. Density Functional Theory (DFT) calculations have revealed that the bromine atoms significantly influence the molecule's HOMO-LUMO gaps, making it more susceptible to electrophilic attacks. Such insights are crucial for designing synthetic strategies that maximize yield while minimizing unwanted side reactions. Additionally, molecular dynamics simulations have been employed to explore its interactions with biological targets at an atomic level.

The compound's versatility extends to material science applications as well. Its ability to undergo polymerization reactions has been exploited to create novel brominated polymers with enhanced thermal stability and mechanical strength. These materials find applications in electronics and coatings industries where high performance is required under extreme conditions. The dual functionality of 1,3,5-Tribromo-2-(2-bromo-2-propen-1-yloxybenzene)—aromaticity combined with oleophilicity—makes it an ideal candidate for designing hybrid materials that bridge organic and inorganic domains.

Looking ahead, future research on 1,3,5-Tribromo-2-(2-bromo-2-propenyl-oxybenzene) (CAS No. 99717–56–3) is likely to focus on expanding its utility in drug discovery through structure-based design approaches. By integrating machine learning models with experimental data，scientists aim to accelerate the identification of lead compounds derived from this scaffold. Furthermore，exploring its role in photodynamic therapy presents another exciting avenue，given its ability to generate reactive oxygen species upon light irradiation.

In conclusion, 1 , 3 , 5 - Tribromo - ₂ - ( ₂ - Bromo - ₂ - propen - ₁ - yl ) oxybenzene stands as a testament to how structural diversity can drive innovation across multiple scientific disciplines。 Its unique combination of reactivity，biological relevance，and material properties ensures its continued relevance in both academic research and industrial applications。 As our understanding of molecular interactions deepens，this compound will undoubtedly play a pivotal role in shaping next-generation therapeutics and advanced materials。